Cas no 1702130-93-5 (3-bromo-7-methyl-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

3-bromo-7-methyl-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine structure
1702130-93-5 structure
Product Name:3-bromo-7-methyl-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
CAS No:1702130-93-5
MF:C10H16BrN3
MW:258.158141136169
CID:5756394
PubChem ID:136839113
Update Time:2023-12-26

3-bromo-7-methyl-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

    • EN300-1119442
    • 3-Bromo-7-methyl-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
    • 1702130-93-5
    • Pyrazolo[1,5-a]pyrimidine, 3-bromo-4,5,6,7-tetrahydro-7-methyl-2-(1-methylethyl)-
    • 3-bromo-7-methyl-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
    • Inchi: 1S/C10H16BrN3/c1-6(2)9-8(11)10-12-5-4-7(3)14(10)13-9/h6-7,12H,4-5H2,1-3H3
    • InChI Key: GLBNVSAUHGWPBK-UHFFFAOYSA-N
    • SMILES: BrC1C(C(C)C)=NN2C=1NCCC2C

Computed Properties

  • Exact Mass: 257.05276g/mol
  • Monoisotopic Mass: 257.05276g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 29.8Ų

Experimental Properties

  • Density: 1.54±0.1 g/cm3(Predicted)
  • Boiling Point: 348.6±42.0 °C(Predicted)
  • pka: 2.84±0.40(Predicted)

3-bromo-7-methyl-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Pricemore >>

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